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Compound of Interest

Compound Name: C.I.Solvent yellow 176

Cat. No.: B080745 Get Quote

This technical guide provides an in-depth overview of Solvent Yellow 176, a quinoline-based

dye. It is intended for researchers, scientists, and professionals in drug development and

materials science who require detailed information on its nomenclature, properties, and

applications. This document summarizes key data, outlines experimental methodologies, and

presents logical workflows through structured tables and diagrams.

Synonyms and Alternative Names
Solvent Yellow 176 is known by a variety of names across different industries and databases.

Accurate identification is crucial for research and regulatory purposes. The following table

compiles its most common synonyms and identifiers.
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Identifier Type Value

C.I. Name Solvent Yellow 176

C.I. Number 47023[1][2]

CAS Number 10319-14-9[1][3][4][5][6]

EINECS Number 233-701-7[3][7]

Chemical Name
2-(4-Bromo-3-hydroxy-2-quinolinyl)-1,3-

indandione[8]

Molecular Formula C₁₈H₁₀BrNO₃[1][5][6][9]

Trade Names

Transparent Yellow 3GL, Oil Yellow 3G,

Permalex Yellow 3GL, Yellow FS, Yellow G,

Disperse Yellow 64, Neoplas Yellow 3GL,

Solvaperm Yellow G[1][10][4][9][11][12]

Chemical Group Quinoline[1][2]

Physicochemical Properties
The performance of Solvent Yellow 176 in various applications is dictated by its physical and

chemical properties. The data below has been aggregated from multiple technical datasheets.
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Property Value Test Conditions

Appearance
Reddish to Greenish Yellow

Powder
20°C[6][13][14]

Molecular Weight 368.18 g/mol -

Melting Point 218 - 244 °C -

Heat Resistance 240 - 320 °C
In Polystyrene (PS) for 5

minutes[3][15]

Light Fastness 6 - 8 Blue Wool Scale (1-8)[1]

Migration Resistance 4 - 5 Scale of 1-5

Tinting Strength 95 - 105% Compared to standard[1][6]

Acid Resistance 5 Scale of 1-5[1]

Alkali Resistance 4 Scale of 1-5[4]

Density 1.69 g/cm³ -

Solubility in Water Insoluble 80°C[14]

Experimental Protocols
Detailed methodologies are essential for the accurate replication and verification of

experimental data. The following sections describe the protocols for determining the key

properties of Solvent Yellow 176.

Determination of Melting Point
The melting point is a critical indicator of purity.

Apparatus:

Capillary melting point apparatus (e.g., DigiMelt)

Mortar and pestle
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Capillary tubes (sealed at one end)

Procedure:

A small sample of Solvent Yellow 176 is finely ground using a mortar and pestle.

The open end of a capillary tube is pressed into the powdered sample.

The tube is inverted and tapped gently to pack the sample into the sealed end, aiming for a

sample height of 2-3 mm.

The packed capillary tube is placed into the heating block of the melting point apparatus.

The apparatus is heated at a rapid rate (e.g., 10°C/minute) to determine an approximate

melting range.

A second, fresh sample is prepared and heated to approximately 20°C below the estimated

melting point.

The heating rate is then reduced to 1-2°C per minute.

The temperature at which the first drop of liquid appears (T₁) and the temperature at which

the entire sample becomes liquid (T₂) are recorded. The melting range is reported as T₁ - T₂.

[16][17]

Evaluation of Heat Resistance
This protocol determines the thermal stability of the dye within a polymer matrix.

Apparatus:

Two-roll mill or twin-screw extruder

Injection molding machine

Spectrophotometer or colorimeter

Oven
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Procedure:

A masterbatch of Solvent Yellow 176 in polystyrene (PS) is prepared at a specific

concentration (e.g., 0.1%).

The masterbatch is let down with virgin PS to achieve the final desired concentration (e.g.,

0.05%).

The mixture is homogenized using a two-roll mill or extruder at a standard processing

temperature for PS.

The homogenized material is used to create color chips via injection molding.

A set of initial color chips are retained as a standard.

Additional chips are placed in an oven at progressively higher temperatures (e.g., 240°C,

260°C, 280°C, 300°C, 320°C) for a fixed duration (typically 5 minutes).[3]

After cooling, the color of the heat-exposed chips is compared to the standard using a

spectrophotometer.

The heat resistance is defined as the highest temperature at which the color change (ΔEab)

remains within a specified tolerance (e.g., ΔEab < 3).

Assessment of Light Fastness
This test evaluates the resistance of the colored material to fading when exposed to light.

Apparatus:

Xenon arc lamp weathering instrument

Blue Wool Standard reference fabrics (Scale 1-8)

Gray Scale for assessing color change

Masking card

Procedure:
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A sample of the material colored with Solvent Yellow 176 (e.g., a plastic chip or dyed textile)

is prepared.

A portion of the sample is covered with an opaque masking card.

The sample, along with the Blue Wool Standards (ranging from 1 for very low fastness to 8

for very high fastness), is mounted in the xenon arc test chamber.[18]

The samples are exposed to the xenon arc light, which simulates natural sunlight, under

controlled conditions of temperature and humidity as specified by standards such as ISO

105-B02 or AATCC 16.3.[19][20]

The exposure continues until a specified color change is observed on one of the Blue Wool

Standards (e.g., a change corresponding to grade 4 on the Gray Scale for the Blue Wool

Standard 7).

The exposed sample is removed, and the mask is taken off.

The color difference between the exposed and unexposed parts of the sample is assessed

and compared to the color changes in the Blue Wool Standards.

The light fastness rating is the number of the Blue Wool Standard that shows a similar

degree of fading.[18]

Applications and Polymer Compatibility
Solvent Yellow 176 is widely used for coloring various plastics and synthetic fibers due to its

good heat stability and light fastness.[13][15] Its suitability varies among different polymers.

Fig. 1: Polymer compatibility of Solvent Yellow 176.

Toxicological and Safety Information
Based on available Material Safety Data Sheets (MSDS), the following toxicological data has

been reported. This information is crucial for safe handling and risk assessment.
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Metric Value Species

Acute Oral Toxicity (LD50) 8200 mg/kg Rat

Aquatic Toxicity (LC50) 1100 mg/L Fish

Skin Irritation Not classified as an irritant. -

Eye Irritation Not classified as an irritant. -

Source: Material Safety Data Sheet for Solvent Yellow 176[14]

General Experimental Workflow
The following diagram illustrates a generalized workflow for testing the properties of a solvent

dye like Solvent Yellow 176 in a polymer matrix.
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Fig. 2: Generalized workflow for dye performance testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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176]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080745#synonyms-and-alternative-names-for-
solvent-yellow-176]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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